![molecular formula C19H15F3N4O3S2 B2890691 N-(5-((2-oxo-2-((4-(trifluoromethyl)phenyl)amino)ethyl)thio)-1,3,4-thiadiazol-2-yl)-2-phenoxyacetamide CAS No. 897757-87-8](/img/structure/B2890691.png)
N-(5-((2-oxo-2-((4-(trifluoromethyl)phenyl)amino)ethyl)thio)-1,3,4-thiadiazol-2-yl)-2-phenoxyacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(5-((2-oxo-2-((4-(trifluoromethyl)phenyl)amino)ethyl)thio)-1,3,4-thiadiazol-2-yl)-2-phenoxyacetamide is a useful research compound. Its molecular formula is C19H15F3N4O3S2 and its molecular weight is 468.47. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Design and Synthesis for Therapeutic Applications
Research has focused on the design and synthesis of analogs related to N-(5-((2-oxo-2-((4-(trifluoromethyl)phenyl)amino)ethyl)thio)-1,3,4-thiadiazol-2-yl)-2-phenoxyacetamide to explore their therapeutic potential. One study highlighted the synthesis and pharmacological evaluation of bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfide (BPTES) analogs as potent and selective allosteric inhibitors of kidney-type glutaminase (GLS). These inhibitors are of interest due to their potential in cancer therapy, as GLS plays a critical role in cancer cell metabolism. A specific analog demonstrated similar potency to BPTES with improved solubility, attenuating the growth of human lymphoma B cells both in vitro and in a mouse xenograft model (Shukla et al., 2012).
Antimicrobial Activities
Another facet of research on this compound and its derivatives is their antimicrobial properties. Studies have reported the synthesis and in vitro antimicrobial activity of various analogs against Gram-positive, Gram-negative bacteria, and Candida species. For example, a series of N-[5-(4-tert-amino-2-butynyl)thio-1,3,4-thiadiazol-2-yl]-2-phenoxyacetamides showed promising antimicrobial activity, indicating their potential as leads for the development of new antimicrobial agents (Muhi-eldeen et al., 1988).
Pharmacological Properties
The exploration of pharmacological properties of derivatives is also a significant area of research. For instance, derivatives have been synthesized and evaluated for their analgesic and anti-inflammatory activities. The pharmacological screening results have been discussed, revealing potential therapeutic applications for these compounds in managing pain and inflammation (Santagati et al., 1994).
Mechanism of Action
Target of Action
The primary target of this compound is the DNA within tumor cells . The compound has been found to bind strongly with the DNA duplex, particularly within the minor groove .
Mode of Action
The compound interacts with its target, the DNA duplex, by forming a stable complex through static quenching . This interaction is facilitated by the compound’s strong binding affinity . The compound’s binding to the minor groove of the DNA duplex has been confirmed through fluorescent displacement assays .
Biochemical Pathways
It is known that the compound’s interaction with dna can disrupt the normal functioning of tumor cells . This disruption can lead to the inhibition of tumor growth and proliferation .
Pharmacokinetics
The compound’s strong binding affinity suggests that it may have good bioavailability .
Result of Action
The result of the compound’s action is the disruption of normal DNA function within tumor cells . This disruption can inhibit the growth and proliferation of these cells, potentially leading to a reduction in tumor size .
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound. For example, the compound’s interaction with DNA and its resulting effects may be influenced by the physiological temperature
Properties
IUPAC Name |
N-[5-[2-oxo-2-[4-(trifluoromethyl)anilino]ethyl]sulfanyl-1,3,4-thiadiazol-2-yl]-2-phenoxyacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15F3N4O3S2/c20-19(21,22)12-6-8-13(9-7-12)23-16(28)11-30-18-26-25-17(31-18)24-15(27)10-29-14-4-2-1-3-5-14/h1-9H,10-11H2,(H,23,28)(H,24,25,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WBUHQEMTOYHJLJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)OCC(=O)NC2=NN=C(S2)SCC(=O)NC3=CC=C(C=C3)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15F3N4O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
468.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.